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Introduction
The Noyori [3+2] reaction is a powerful tool in organic synthesis for the construction of five-

membered rings, specifically cyclopentenones. This method, developed by Nobel laureate

Ryoji Noyori and his co-workers, utilizes diiron nonacarbonyl (Fe₂(CO)₉) to mediate the

cycloaddition of an α,α'-dibromoketone with an electron-rich alkene, such as an enamine.[1]

This reaction provides a convergent and efficient route to functionalized cyclopentenone cores,

which are prevalent scaffolds in numerous natural products and pharmaceutical agents. Diiron

nonacarbonyl serves as a source of Fe(0) and facilitates the formation of a key iron-stabilized

oxyallyl cation intermediate.[1]

Reaction Principle
The overall transformation involves the reaction of an α,α'-dibromoketone with a two-carbon

component (the enamine) in the presence of diiron nonacarbonyl to yield a cyclopentenone

derivative. The reaction is formally a [3+2] cycloaddition, where the three-atom component is

an oxyallyl species generated in situ from the dibromoketone and the iron carbonyl complex.

Applications in Synthesis
The Noyori [3+2] reaction has been employed in the synthesis of various complex molecules

due to its reliability and stereocontrol. Its ability to construct the cyclopentenone ring with
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control over substitution patterns makes it a valuable strategy in target-oriented synthesis.

Applications include the synthesis of prostaglandins, alkaloids, and other biologically active

compounds where a five-membered ring is a key structural feature.

Data Presentation
The following tables summarize representative quantitative data for the Noyori [3+2] reaction,

showcasing the scope of substrates and typical yields.

Table 1: Substrate Scope of the Noyori [3+2] Cycloaddition

Entry
α,α'-
Dibromoketon
e

Enamine Product Yield (%)

1

2,4-Dibromo-2,4-

dimethyl-3-

pentanone

1-(1-

Cyclopentenyl)m

orpholine

2,2,5,5-

Tetramethyl-

spiro[3.4]octan-

1-one

85

2
2,4-Dibromo-3-

pentanone

1-(1-

Propenyl)pyrrolid

ine

2,5-Dimethyl-3-

ethyl-2-

cyclopenten-1-

one

78

3

1,3-Dibromo-1,3-

diphenyl-2-

propanone

1-

Morpholinocyclo

hexene

2,4-Diphenyl-

spiro[4.5]dec-2-

en-1-one

92

4

2,4-Dibromo-2,4-

dimethyl-3-

pentanone

(E)-1-Butenyl-N-

piperidine

3,5-Diethyl-2,2-

dimethyl-4-

cyclopenten-1-

one

75

Table 2: Influence of Reaction Conditions on Yield
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Entry Solvent
Temperature
(°C)

Reaction Time
(h)

Yield (%)

1 Benzene 50 24 88

2 THF 60 20 82

3 Toluene 80 12 75

4 Dioxane 70 18 85

Experimental Protocols
General Considerations:

All reactions should be carried out under an inert atmosphere (e.g., argon or nitrogen) using

standard Schlenk techniques.

Solvents should be anhydrous and freshly distilled.

Diiron nonacarbonyl is a solid that is air-sensitive and should be handled with care in a

glovebox or under an inert atmosphere. It is a source of carbon monoxide upon

decomposition.

Representative Experimental Protocol for the Synthesis of 2,5-Dimethyl-3-phenyl-2-

cyclopenten-1-one:

This protocol is based on the original work by Noyori and colleagues.

Materials:

2,4-Dibromo-3-pentanone

1-Phenyl-1-(pyrrolidin-1-yl)ethene (enamine of acetophenone)

Diiron nonacarbonyl (Fe₂(CO)₉)

Anhydrous benzene
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Silica gel for column chromatography

Standard laboratory glassware for inert atmosphere reactions

Procedure:

To a flame-dried, 250 mL two-necked round-bottom flask equipped with a magnetic stir bar, a

reflux condenser, and an argon inlet, add diiron nonacarbonyl (1.1 equivalents).

The flask is evacuated and backfilled with argon three times.

Anhydrous benzene (100 mL) is added via cannula, and the suspension is stirred.

A solution of 2,4-dibromo-3-pentanone (1.0 equivalent) in anhydrous benzene (20 mL) is

added dropwise to the stirred suspension at room temperature.

A solution of 1-phenyl-1-(pyrrolidin-1-yl)ethene (1.2 equivalents) in anhydrous benzene (30

mL) is then added dropwise over 30 minutes.

The reaction mixture is heated to 50 °C and stirred for 24 hours. The progress of the reaction

can be monitored by thin-layer chromatography (TLC).

Upon completion, the reaction mixture is cooled to room temperature and filtered through a

pad of Celite to remove insoluble iron residues. The filter cake is washed with diethyl ether.

The combined filtrate is concentrated under reduced pressure.

The crude product is purified by column chromatography on silica gel using a mixture of

hexane and ethyl acetate as the eluent to afford the pure 2,5-dimethyl-3-phenyl-2-

cyclopenten-1-one.

Mandatory Visualizations
Reaction Mechanism:
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Noyori [3+2] Reaction Mechanism

Reactants

Intermediates

Products

α,α'-Dibromoketone

Iron Oxyallyl Cation Intermediate

+ Fe₂(CO)₉
- FeBr₂
- CO

Fe₂(CO)₉

Enamine

Cycloadduct Cation

+ Enamine

CyclopentenoneElimination

FeBr₂ + CO

Click to download full resolution via product page

Caption: Proposed mechanism of the Noyori [3+2] cycloaddition reaction.

Experimental Workflow:
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Experimental Workflow

1. Assemble Flame-Dried Glassware
under Inert Atmosphere

2. Charge with Fe₂(CO)₉ and Solvent

3. Add Dibromoketone Solution

4. Add Enamine Solution

5. Heat and Stir for 24h

6. Cool, Filter through Celite

7. Concentrate Filtrate

8. Column Chromatography

Pure Cyclopentenone Product

Click to download full resolution via product page

Caption: Step-by-step workflow for the Noyori [3+2] reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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